N-(2-((5-(4-fluorophenyl)-1H-imidazol-2-yl)thio)ethyl)-3-methoxybenzamide
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Overview
Description
N-(2-((5-(4-fluorophenyl)-1H-imidazol-2-yl)thio)ethyl)-3-methoxybenzamide, also known as Fimepinostat, is a small molecule inhibitor that targets histone deacetylase enzymes. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer.
Scientific Research Applications
Radiolabeled Compounds for Receptor Imaging
Compounds with similar structural features have been developed for receptor imaging, particularly in the context of positron emission tomography (PET). For instance, radiolabeled nonpeptide angiotensin II antagonists have been synthesized for angiotensin II, AT1 receptor imaging. These compounds, including [11C]L-159,884, exhibit potent and selective ligand characteristics for the AT1 receptor, highlighting their utility in medical imaging and receptor localization studies (Hamill et al., 1996).
Antimicrobial Screening
A series of compounds incorporating thiazole rings have been synthesized and evaluated for their antimicrobial properties. These include derivatives with benzamide moieties, which were tested against various bacterial and fungal strains. The research demonstrates the potential of thiazole derivatives in therapeutic interventions for microbial diseases, suggesting that similar compounds could be investigated for antimicrobial activities (Desai et al., 2013).
Synthesis and Crystal Structure Analysis
The synthesis and structural analysis of related compounds, such as ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate, have been explored. These studies involve characterizing the molecular structures through techniques like single-crystal X-ray diffraction. Such research contributes to a deeper understanding of the chemical and physical properties of benzamide derivatives and their potential applications in material science and drug development (Yeong et al., 2018).
Anticancer Activity
Compounds featuring thiazole and benzothiazole scaffolds have been investigated for their anticancer properties. The structural modifications and substitution patterns on these scaffolds play a crucial role in modulating antitumor activity. Such studies pave the way for the development of novel anticancer agents based on the structural framework of thiazoles and related compounds, underscoring the potential of compounds like "N-(2-((5-(4-fluorophenyl)-1H-imidazol-2-yl)thio)ethyl)-3-methoxybenzamide" in oncological research (Osmaniye et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[2-[[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O2S/c1-25-16-4-2-3-14(11-16)18(24)21-9-10-26-19-22-12-17(23-19)13-5-7-15(20)8-6-13/h2-8,11-12H,9-10H2,1H3,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPYOWCACGSONDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NCCSC2=NC=C(N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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